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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B008356

This document provides a comprehensive guide for researchers, scientists, and drug
development professionals on the effective dissolution of Solvent Red 135 for various
laboratory applications. The protocols and insights herein are grounded in established chemical
principles and practical field experience to ensure reliable and reproducible results.

Introduction to Solvent Red 135

Solvent Red 135 is a yellowish-red solvent dye belonging to the perinone class of compounds.
[1] It is characterized by its high heat resistance, excellent light fastness, and strong tinting
strength.[1][2] Chemically, it is an amino ketone that presents as a bright red powder.[3][4]
While it is insoluble in water, it exhibits solubility in a range of organic solvents.[2][3][4] These
properties make it a valuable colorant in the plastics industry, particularly for polymers like
polystyrene (PS), polyethylene terephthalate (PET), polycarbonate (PC), and acrylonitrile
butadiene styrene (ABS).[2][5] In a laboratory setting, proper dissolution is the foundational
step for a multitude of applications, from creating colored polymer films to preparing standards
for analytical testing.

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Solvent Red 135 is paramount
for selecting the appropriate dissolution strategy.
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Property Value Source
C.l. Name Solvent Red 135 [1]
CAS Number 20749-68-2, 71902-17-5 [1]
Chemical Class Perinone [1]
Appearance Yellowish-red powder [1112]
Molecular Formula C18HeClaN20 [6]
Molecular Weight 408.06 g/mol [7]
Melting Point ~318 °C [11[2]
Heat Resistance (in PS) Up to 300 °C [1][2]
Light Fastness (in PS) Grade 8 (Superior) [1112]
Water Solubility Insoluble [21[31[4]

Solvent Selection and Solubility Profile

The choice of solvent is the most critical factor in the successful dissolution of Solvent Red
135. Its non-polar nature dictates its affinity for organic solvents.[8] The following table
summarizes the quantitative solubility in common laboratory solvents.
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Solubility at 20°C

Organic Solvent Chemical Formula (/L) Source
9
Methylbenzene
C7Hs 0.6 [31[5119]
(Toluene)

Dichloromethane

CH2ClI 0.3 315119
(DCM) 2Cl2 [31[51[9]
Acetone C3HeO 0.2 [3115119]
Butyl Acetate CeH1202 0.2 [315]
Ethyl Alcohol

C2HsOH 0.1 [3][5][9]
(Ethanol)
Chloroform CHCIs Soluble (qualitative) [21[3114]

Expert Insight: While Toluene and Dichloromethane exhibit the highest solubility, the selection
of a solvent should also be guided by the specific application, compatibility with other materials
in the formulation, and safety considerations. For instance, in solvent casting of polymer films,
the solvent's volatility and its ability to dissolve the polymer matrix are equally important.

Laboratory Dissolution Protocols

The following protocols provide step-by-step guidance for preparing Solvent Red 135
solutions. It is imperative to adhere to all safety precautions outlined in the Safety Data Sheet
(SDS), including the use of personal protective equipment (PPE) such as chemical safety
goggles, gloves, and working within a chemical fume hood.[7][10]

Protocol 1: Preparation of a Stock Solution

This protocol is suitable for creating a concentrated stock solution that can be diluted for
various applications.

Materials:
» Solvent Red 135 powder

o Selected organic solvent (e.g., Toluene, Dichloromethane, or Chloroform)
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e Volumetric flask

e Magnetic stirrer and stir bar
e Analytical balance
Procedure:

» Weighing: Accurately weigh the desired amount of Solvent Red 135 powder using an
analytical balance.

e Initial Solvent Addition: Transfer the powder to a volumetric flask. Add approximately half of
the final desired volume of the chosen solvent.

o Dissolution: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the
mixture until the powder is completely dissolved. Gentle heating may be employed to
expedite dissolution, but care must be taken to avoid solvent evaporation and potential
degradation if the temperature is too high.

o Final Volume Adjustment: Once the dye is fully dissolved, add the solvent to the calibration
mark on the volumetric flask.

o Homogenization: Cap the flask and invert it several times to ensure a homogenous solution.

o Storage: Store the stock solution in a tightly sealed, light-resistant container to prevent
solvent evaporation and photodegradation.

Protocol 2: Dissolution for Polymer Film Casting

This protocol details the incorporation of Solvent Red 135 into a polymer solution for creating
colored films.

Materials:
e Polymer (e.g., Polystyrene, PET)

e Solvent Red 135 stock solution (prepared as in Protocol 1) or powder
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» Appropriate solvent for the polymer (e.g., Toluene or Chloroform for PS; a mixture of
Trifluoroacetic acid (TFA) and Dichloromethane (DCM) for PET)[1]

o Beaker or flask
e Magnetic stirrer and stir bar
Procedure:

o Polymer Dissolution: Dissolve the polymer in the chosen solvent to the desired concentration
(e.g., 10-20% w/v).[1] This may require prolonged stirring.

o Dye Addition:

o From Stock Solution: Add the calculated volume of the Solvent Red 135 stock solution to
the polymer solution to achieve the target color concentration.

o From Powder: If adding directly, weigh the appropriate amount of Solvent Red 135
powder and add it to the polymer solution.

e Homogenization: Stir the final solution until the dye is uniformly dispersed, resulting in a
homogenous colored polymer solution.[1]

Causality Behind Experimental Choices: The use of a stock solution is often preferred as it
allows for more accurate and reproducible dosing of the dye into the polymer matrix. When
working with PET, a co-solvent system like TFA/DCM is necessary due to PET's high chemical
resistance.[1]

Visualization of the Dissolution Workflow

The following diagrams illustrate the decision-making process and procedural flow for
dissolving Solvent Red 135.
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Caption: Decision workflow for dissolving Solvent Red 135.

Caption: Experimental workflow for preparing colored polymer solutions.
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Safety and Handling

Solvent Red 135 is harmful if swallowed and may cause irritation to the eyes, skin, and
respiratory tract.[7][10] There are also potential risks of irreversible effects.[7][10]

o Personal Protective Equipment (PPE): Always wear chemical safety goggles, compatible
gloves, and a lab coat.[7]

e Engineering Controls: All handling of Solvent Red 135 powder and its solutions should be
conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[7]

e First Aid:

[¢]

Eyes: Immediately flush with copious amounts of water for at least 15 minutes.[7]

[¢]

Skin: Wash the affected area thoroughly with soap and water.[7]

o

Ingestion: If the individual is conscious, provide 2-4 cupfuls of milk or water.[7]

o

Inhalation: Move the individual to fresh air.[7]

[¢]

In all cases of significant exposure, seek immediate medical attention.[7]

» Disposal: Dispose of waste Solvent Red 135 and its solutions in accordance with
institutional and local regulations for chemical waste.[10] Label waste containers clearly.[10]

Conclusion

The successful dissolution of Solvent Red 135 is a straightforward process when guided by an
understanding of its solubility characteristics and adherence to proper laboratory techniques.
By selecting the appropriate solvent and following the detailed protocols, researchers can
prepare homogenous solutions suitable for a wide array of applications, from fundamental
materials science research to the development of colored polymeric materials. The paramount
importance of safety cannot be overstated, and all handling should be performed with the
necessary precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6434782.htm
https://www.precisechem.com/solvent-red-135-transparent-red-eg-s-r-135-product/
https://www.precisechem.com/solvent-red-135-transparent-red-eg-s-r-135-product/
https://pubchem.ncbi.nlm.nih.gov/compound/88680
https://pubchem.ncbi.nlm.nih.gov/compound/88680
https://www.additivesforpolymer.com/wp-content/uploads/2021/05/solvent-red-135-msds-baoxu-chemical.pdf
https://www.nbinno.com/article/dyes/chemistry-color-solvent-red-135-performance-pw
https://www.precisechem.com/solvent-red-135-2-product/
https://www.precisechem.com/solvent-red-135-2-product/
https://pdf.benchchem.com/34/Proper_Disposal_of_Solvent_Red_135_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b008356#how-to-dissolve-solvent-red-135-for-laboratory-use
https://www.benchchem.com/product/b008356#how-to-dissolve-solvent-red-135-for-laboratory-use
https://www.benchchem.com/product/b008356#how-to-dissolve-solvent-red-135-for-laboratory-use
https://www.benchchem.com/product/b008356#how-to-dissolve-solvent-red-135-for-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008356?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

